Regioisomeric Differentiation: Computed Lipophilicity of 2,3-Difluoro Versus 2,5-Difluoro Substitution
The 2,3-difluorophenyl substitution pattern on the target compound produces a computed LogP (XLogP3) of approximately 2.93, compared with approximately 2.9 for the 2,5-difluorophenyl regioisomer (CAS 2060000-09-9) [1]. While the absolute LogP difference is modest, the altered fluorine topology redistributes electrostatic potential across the aromatic ring, which has been shown in the broader piperidin-2-one p38 inhibitor class to affect kinase selectivity profiles [2]. The target compound's 2,3-difluoro arrangement places fluorine atoms in an ortho/meta relationship relative to the N–aryl bond, whereas the 2,5-difluoro isomer adopts an ortho/para relationship—a geometric distinction that impacts the dihedral angle between the aryl ring and the piperidinone plane.
| Evidence Dimension | Computed lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 ≈ 2.93 (1-(2,3-difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one) |
| Comparator Or Baseline | XLogP3 ≈ 2.9 (1-(2,5-difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one, CAS 2060000-09-9) |
| Quantified Difference | ΔLogP ≈ +0.03 (target slightly more lipophilic) |
| Conditions | Computed via XLogP3 algorithm (PubChem 2019.06.18 release); in silico prediction, not experimentally measured logP |
Why This Matters
Even small LogP differences can influence membrane permeability and non-specific protein binding, making the 2,3-difluoro regioisomer a distinct chemical entity from the 2,5-difluoro variant for SAR campaigns.
- [1] PubChem Compound Summary. 1-(2,5-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one, CID 137702546. Computed Properties: XLogP3-AA = 2.9. URL: https://pubchem.ncbi.nlm.nih.gov/compound/137702546 (accessed 2026-05-01). View Source
- [2] Takahashi K, Yamamoto S, Naka M (Ono Pharmaceutical Co., Ltd.). Piperidin-2-one derivative compounds and drugs containing these compounds as the active ingredient. European Patent EP1447401A1, filed 2002-11-21, published 2004-08-18. View Source
